Cas no 59697-06-2 (rac-Isotimolol)

• Product Name: rac-Isotimolol
• CAS No: 59697-06-2
• MF: C₁₃H₂₄N₄O₃S
• MW: 316.419661521912
• CID: 1062324
• PubChem ID: 12296653
• Update Time: 2025-04-20

rac-Isotimolol Chemical and Physical Properties

Names and Identifiers

• Isotimolol
• 3-(tert-butylamino)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-1-ol
• rac-Isotimolol
• TIMOLOL IMPURITY B (ISOTIMOLOL)
• (2RS)-3-((1,1-Dimethylethyl)amino)-2-((4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl)oxy)propan-1-ol
• 1-Propanol,3-((1,1-dimethylethyl)amino)-2-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)
• 3-(tert-butylamino)-2-(4-morpholino-1,2,5-thiadiazol-3-yloxy)propan-1-ol
• 3-[(1,1-Dimethylethyl)amino]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-1-propanol
• Timolol maleate specified impurity B [EP]
• UNII-66OA8AMH50
• 3-(tert-butylamino)-2-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propan-1-ol
• 1-Propanol, 3-((1,1-dimethylethyl)amino)-2-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-
• (2RS)-3-[(1,1-Dimethylethyl)-amino]-2-[[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy]propan-1-ol; 3-(tert-Butylamino)-2-(4-morpholino-1,2,5-thiadiazol-3-yloxy)propan-1-ol; Timolol Maleate Imp B (EP)
• 1-Propanol,3-[(1,1-dimethylethyl)amino]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]-oxy]-
• F76124
• TIMOLOL MALEATE IMPURITY B [EP IMPURITY]
• 66OA8AMH50
• Q27264005
• SCHEMBL16655912
• 59697-06-2

• Inchi： 1S/C13H24N4O3S/c1-13(2,3)14-8-10(9-18)20-12-11(15-21-16-12)17-4-6-19-7-5-17/h10,14,18H,4-9H2,1-3H3
• InChI Key： MAMSPDKEMJALRZ-UHFFFAOYSA-N
• SMILES： S1N=C(C(=N1)N1CCOCC1)OC(CO)CNC(C)(C)C

Computed Properties

• Exact Mass: 316.15700
• Monoisotopic Mass: 316.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.98000
• LogP: 0.95840

rac-Isotimolol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines